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Compound of Interest

Compound Name: LAS38096

Cat. No.: B7969998

In-Depth Technical Guide: LAS38096

For Researchers, Scientists, and Drug Development Professionals

Introduction

LAS38096 is a potent, selective, and efficacious antagonist of the A2B adenosine receptor.[1]
Its chemical name is 4-furan-2-yl-N-pyridin-3-yI-5-pyrimidin-4-ylpyrimidin-2-amine.[1] This
document provides a comprehensive overview of the chemical structure, properties,
mechanism of action, and key experimental data related to LAS38096, designed to serve as a
technical resource for researchers in pharmacology and drug development.

Chemical Structure and Physicochemical Properties

The chemical identity and fundamental properties of LAS38096 are summarized below.

Chemical Structure

o |[UPAC Name: 4-furan-2-yl-N-pyridin-3-yl-5-pyrimidin-4-ylpyrimidin-2-amine[1]

CAS Number: 851371-22-7[1]

Chemical Formula: C17H12NeO[1]

Molecular Weight: 316.32 g/mol

InChl Key: YRPIMMMBNUUYLG-UHFFFAOYSA-N
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e SMILES: clcc(cncl)Nc2nee(-c3cenen3)c(-c4cccod)n2

Physicochemical Properties

A summary of the available physicochemical data for LAS38096 is presented in Table 1.

Property Value Source
Molecular Formula C17H12N6O

Molecular Weight 316.32 g/mol

Solubility Soluble in DMSO

Stable for weeks at ambient

temperature. For long-term

storage, -20°C is

- recommended. For short-term

Storage and Stability

storage (days to weeks), 0-4°C

is suitable. The compound

should be stored dry and in the

dark.

Shelf Life >2 years if stored properly.

No publicly available data was found for pKa, LogP, and agueous solubility.

Mechanism of Action and Signaling Pathway

LAS38096 functions as a competitive antagonist at the A2B adenosine receptor. This receptor
is a G-protein coupled receptor (GPCR) that, upon activation by its endogenous ligand
adenosine, couples to the Gs alpha subunit (Gas). This activation stimulates adenylyl cyclase,
leading to an increase in intracellular cyclic adenosine monophosphate (CAMP) levels. As an
antagonist, LAS38096 binds to the A2B receptor but does not elicit a response, thereby
blocking the binding of adenosine and inhibiting the downstream signaling cascade.

Signaling Pathway Diagram
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Caption: A2B Adenosine Receptor Signaling Pathway and LAS38096 Inhibition.

Biological Activity and Pharmacological Profile

LAS38096 exhibits high affinity and selectivity for the A2B adenosine receptor.

Receptor Binding Affinity and Selectivity

The binding affinity and selectivity of LAS38096 for various adenosine receptor subtypes are

summarized in Table 2.

Receptor Subtype Binding Affinity (Ki) Selectivity (IC50) Source

A2B 17 nM

Al - > 1000 nM
A2A - > 2500 nM
A3 - > 1000 nM

Pharmacokinetic data for LAS38096, including oral bioavailability, half-life, and metabolism, are

not publicly available in the searched resources.
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Key Experimental Protocols

Detailed methodologies for the characterization of A2B receptor antagonists like LAS38096
typically involve radioligand binding assays and functional assays to measure cCAMP
accumulation. The following are representative protocols.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Objective: To determine the concentration of LAS38096 that displaces 50% of a specific
radioligand from the A2B adenosine receptor.

Materials:

o Cell membranes expressing the human A2B adenosine receptor.

e Radioligand (e.g., [BH]PSB-603).

o LAS38096.

o Assay buffer (e.g., 50 mM Tris-HCI, pH 7.4).

e Non-specific binding control (e.g., a high concentration of a known A2B antagonist).
» Glass fiber filters.

 Scintillation fluid.

Procedure:

o Prepare serial dilutions of LAS38096.

» In a 96-well plate, combine the cell membranes, radioligand, and either a dilution of
LAS38096 or the vehicle control.

o For determination of non-specific binding, a separate set of wells should contain the cell
membranes, radioligand, and the non-specific binding control.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b7969998?utm_src=pdf-body
https://www.benchchem.com/product/b7969998?utm_src=pdf-body
https://www.benchchem.com/product/b7969998?utm_src=pdf-body
https://www.benchchem.com/product/b7969998?utm_src=pdf-body
https://www.benchchem.com/product/b7969998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7969998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Incubate the plate to allow the binding to reach equilibrium.

Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester.
Wash the filters with ice-cold assay buffer to remove unbound radioligand.

Place the filters in scintillation vials with scintillation fluid.

Measure the radioactivity using a scintillation counter.

Calculate the specific binding by subtracting the non-specific binding from the total binding.

Determine the IC50 value of LAS38096 and calculate the Ki value using the Cheng-Prusoff
equation.

Prepare serial dilutions
of LAS38096

Incubate membranes,
radioligand, and LAS38096

'

Rapid filtration to
separate bound and free ligand

Wash filters to remove
non-specific binding

Measure radioactivity
with scintillation counter

(Calculate IC50 and Ki values)
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Caption: Workflow for a Radioligand Binding Assay.

cAMP Accumulation Assay

This functional assay measures the ability of an antagonist to inhibit agonist-induced

production of CAMP.

Objective: To determine the potency (IC50) of LAS38096 in blocking the A2B receptor-
mediated increase in intracellular cCAMP.

Materials:

Whole cells expressing the human A2B adenosine receptor (e.g., HEK293 cells).
A2B receptor agonist (e.g., NECA).

LAS38096.

Phosphodiesterase (PDE) inhibitor (to prevent cAMP degradation).

Cell lysis buffer.

CcAMP detection kit (e.g., HTRF or ELISA-based).

Procedure:

Seed the cells in a multi-well plate and allow them to adhere.
Pre-treat the cells with varying concentrations of LAS38096 for a specified duration.

Stimulate the cells with an A2B receptor agonist (at its EC80 concentration) in the presence
of a PDE inhibitor.

Lyse the cells to release intracellular cAMP.

Measure the cCAMP concentration using the detection kit according to the manufacturer's
instructions.
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o Generate a dose-response curve for LAS38096 and determine its IC50 value.

Seed cells expressing
A2B receptor
Pre-treat cells with
LAS38096

Stimulate with A2B agonist
and PDE inhibitor
Lyse cells to release
intracellular cAMP
(Measure cAMP concentratior)

(Determine IC50 value)

Click to download full resolution via product page

Caption: Workflow for a cAMP Accumulation Assay.

Conclusion

LAS38096 is a well-characterized A2B adenosine receptor antagonist with high potency and
selectivity. Its mechanism of action through the inhibition of the Gs-cAMP signaling pathway
makes it a valuable tool for studying the physiological and pathological roles of the A2B
receptor. The provided information on its chemical properties and representative experimental
protocols offers a solid foundation for further research and development involving this
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compound. Further investigation into its pharmacokinetic and in vivo efficacy is warranted to
fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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